Cas no 681509-84-2 (4-bromo-2-(dimethoxymethyl)furan)

• Product Name: 4-bromo-2-(dimethoxymethyl)furan
• CAS No: 681509-84-2
• MF: C₇H₉BrO₃
• MW: 221.048561811447
• MDL: MFCD25966126
• CID: 1725601
• PubChem ID: 58735897
• Update Time: 2025-06-14

4-bromo-2-(dimethoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• Furan, 4-bromo-2-(dimethoxymethyl)-
• 4-bromo-2-(dimethoxymethyl)furan
• SCHEMBL4619960
• DB-099826
• 681509-84-2

• MDL： MFCD25966126
• Inchi： 1S/C7H9BrO3/c1-9-7(10-2)6-3-5(8)4-11-6/h3-4,7H,1-2H3
• InChI Key： GOGDUJLTQZNUSU-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(OC)OC

Computed Properties

• Exact Mass: 219.97347
• Monoisotopic Mass: 219.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 31.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-2-(dimethoxymethyl)furan

Research Brief on 4-bromo-2-(dimethoxymethyl)furan (CAS: 681509-84-2) in Chemical Biology and Pharmaceutical Applications

4-bromo-2-(dimethoxymethyl)furan (CAS: 681509-84-2) is a specialized furan derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules and drug candidates. Its unique structural features, including the bromo substituent and dimethoxymethyl group, make it a valuable building block for constructing complex molecular architectures with potential therapeutic applications.

Recent studies have explored the synthetic utility of 4-bromo-2-(dimethoxymethyl)furan in various chemical transformations. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of novel furan-containing compounds with promising biological activities. The researchers highlighted the compound's stability under various reaction conditions and its compatibility with diverse functional groups, making it particularly valuable for medicinal chemistry applications.

In pharmaceutical research, 4-bromo-2-(dimethoxymethyl)furan has shown potential as a precursor for developing antiviral agents. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel nucleoside analogs that exhibited inhibitory activity against RNA viruses. The dimethoxymethyl group was found to enhance the metabolic stability of these analogs while maintaining their antiviral potency, suggesting important structure-activity relationships worth further exploration.

The compound's mechanism of action in biological systems has been the subject of ongoing investigation. Research published in Chemical Biology & Drug Design (2023) revealed that derivatives of 4-bromo-2-(dimethoxymethyl)furan can interact with specific protein targets through non-covalent interactions, potentially modulating enzymatic activity. These findings open new avenues for developing targeted therapies, particularly in oncology and inflammatory diseases where furan-containing compounds have shown promise.

From a synthetic chemistry perspective, recent advances have improved the production and purification of 4-bromo-2-(dimethoxymethyl)furan. A 2024 study in Organic Process Research & Development described an optimized manufacturing process that increases yield while reducing environmental impact. These process improvements are particularly relevant given the growing demand for this intermediate in pharmaceutical development pipelines.

Looking forward, researchers anticipate expanding applications for 4-bromo-2-(dimethoxymethyl)furan in drug discovery and chemical biology. Its unique combination of reactivity and stability positions it as a valuable tool for constructing diverse molecular scaffolds. Current research efforts are focusing on developing chiral versions of this building block to enable asymmetric synthesis of biologically active compounds, which could significantly impact the development of new therapeutic agents.